Cas no 1601010-69-8 (1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine)

• Product Name: 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine
• CAS No: 1601010-69-8
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• MDL: MFCD29034376
• CID: 5161478
• PubChem ID: 114554480
• Update Time: 2025-05-26

1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-
• 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine

• MDL： MFCD29034376
• Inchi： 1S/C11H20N4/c1-14-7-3-4-9(8-12)11(14)10-5-6-13-15(10)2/h5-6,9,11H,3-4,7-8,12H2,1-2H3
• InChI Key： FLZFBJPUNPHGCU-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CN)C1C1N(C)N=CC=1

Additional information on 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine

Comprehensive Overview of 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine (CAS No. 1601010-69-8)

The compound 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine (CAS No. 1601010-69-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a piperidine ring with a methylpyrazole substituent and an aminomethyl functional group. This combination of moieties makes it a versatile scaffold for drug discovery and development, particularly in the realm of central nervous system (CNS) therapeutics and enzyme modulation.

Researchers have shown growing interest in 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine due to its potential interactions with neurotransmitter receptors and ion channels. The presence of both the piperidine and pyrazole rings suggests possible activity as a ligand for various biological targets. Recent studies have explored its role in cognitive enhancement and neuroprotection, aligning with current trends in brain health optimization and age-related neurological disorders.

The synthesis of CAS No. 1601010-69-8 typically involves multi-step organic reactions, with careful attention to stereochemistry and regioselectivity. The methylpyrazole moiety is often introduced through palladium-catalyzed cross-coupling reactions, while the piperidine core is constructed via reductive amination or ring-closure strategies. These synthetic approaches are frequently discussed in medicinal chemistry forums and pharmaceutical patent literature, reflecting the compound's importance in drug design pipelines.

From a physicochemical perspective, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine exhibits properties that make it particularly interesting for blood-brain barrier penetration. Its calculated logP and polar surface area values suggest favorable pharmacokinetic profiles, which is crucial for CNS-active compounds. These characteristics have led to its investigation in neuropharmacology applications, especially in light of increasing public interest in mental wellness supplements and cognitive performance enhancers.

The safety profile of CAS No. 1601010-69-8 remains under active investigation, with preliminary studies focusing on its metabolic stability and toxicity thresholds. Researchers are particularly interested in its potential drug-drug interactions, given the compound's structural similarity to known enzyme inhibitors. These investigations are timely, as the pharmaceutical industry faces increasing scrutiny regarding medication safety and personalized medicine approaches.

In the context of current biotechnology trends, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine has been examined for its potential in precision medicine applications. Its modular structure allows for various structural modifications, making it a valuable template for developing targeted therapies. This aligns with growing public interest in tailored healthcare solutions and next-generation pharmaceuticals that address individual genetic variations.

The analytical characterization of CAS No. 1601010-69-8 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for verifying the compound's purity and structure, especially given the increasing demand for research chemical standards in academic and industrial laboratories. The availability of high-quality analytical data supports its use in high-throughput screening platforms and structure-activity relationship studies.

Looking forward, the scientific community anticipates further exploration of 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-ylmethanamine in various therapeutic areas. Its unique combination of structural features positions it as a promising candidate for addressing unmet medical needs in neurological conditions and psychiatric disorders. As research progresses, we expect to see more publications detailing its biological activities and potential clinical applications, contributing to the ongoing evolution of neuropharmaceutical development.